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Introduction

This technical guide provides a comprehensive overview of the physical and chemical

properties of fasteners conforming to the ASTM F594 specification. It is intended for

researchers, engineers, and procurement professionals in fields where material integrity and

performance are critical. The designation "F594-1001" appears to be a part number from a

specific supplier and refers to a product manufactured in accordance with the ASTM F594

standard. The standard itself covers the requirements for stainless steel nuts in nominal

diameters from 0.25 to 1.50 inches, intended for service applications requiring general

corrosion resistance.[1][2][3]

Contrary to any potential misunderstanding, ASTM F594 is a standard for mechanical fasteners

and not a chemical compound or therapeutic agent. Therefore, this guide will focus on the

material science aspects of the specification, including its chemical composition, mechanical

properties, and the testing protocols used to ensure compliance. Discussions of signaling

pathways or drug development workflows are not applicable to this topic.

Physical and Chemical Properties
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The ASTM F594 specification encompasses a variety of stainless steel alloys, which are

categorized into seven distinct groups.[2][4] These groups include austenitic, ferritic,

martensitic, and precipitation-hardening stainless steels.[2][5][6] The choice of alloy within a

group is often at the manufacturer's discretion unless specified by the purchaser.[1][7]

Chemical Composition
The chemical composition of the stainless steel is a critical determinant of its corrosion

resistance, mechanical properties, and weldability. The following tables summarize the

chemical requirements for some of the common alloy groups within the ASTM F594 standard.

Table 1: Chemical Composition of Common ASTM F594 Alloy Groups (%)

Element Alloy Group 1 (e.g., 304) Alloy Group 2 (e.g., 316)

Carbon, max 0.08 0.08

Manganese, max 2.00 2.00

Phosphorus, max 0.05 0.05

Sulfur, max 0.03 0.03

Silicon, max 1.00 1.00

Chromium 18.0 - 20.0 16.0 - 18.0

Nickel 8.0 - 10.5 10.0 - 14.0

Molybdenum - 2.00 - 3.00

Source:[4][6]

Mechanical Properties
The mechanical properties of ASTM F594 nuts are determined by the alloy and the condition

(i.e., heat treatment and work hardening). These properties are essential for ensuring the

fastener can withstand the intended mechanical loads.

Table 2: Mechanical Properties of Common ASTM F594 Alloy Groups
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Alloy Group Condition Marking
Diameter
Range (in.)

Proof
Stress (Hex
Nuts, ksi)

Rockwell
Hardness

1 AF F594A 1/4 to 1-1/2 70 B85 max

1 A F594B 1/4 to 1-1/2 75 B65 to 95

1 CW1 F594C 1/4 to 5/8 100 B95 to C32

1 CW2 F594D 3/4 to 1-1/2 85 B80 to C32

2 AF F594E 1/4 to 1-1/2 70 B85 max

2 A F594F 1/4 to 1-1/2 75 B65 to 95

2 CW1 F594G 1/4 to 5/8 100 B95 to C32

2 CW2 F594H 3/4 to 1-1/2 85 B80 to C32

Source:[4][8]

Experimental Protocols
The integrity of fasteners under the ASTM F594 standard is verified through a series of

standardized tests. These protocols are designed to ensure that the chemical and mechanical

properties of the nuts meet the specified requirements.

1. Chemical Analysis:

Methodology: The chemical composition of the stainless steel is determined through

standard analytical methods. This ensures that the alloy conforms to the percentages

specified for each element in its designated group.

2. Mechanical Testing:

Proof Load Test: This is a critical test to ensure the nut can withstand a specific load without

permanent deformation. The nut is assembled on a hardened and threaded mandrel and

subjected to a specified tensile load. The nut must be able to be removed by hand after the

load is released, indicating no stripping or galling of the threads.
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Hardness Test: The Rockwell hardness test is used to measure the material's resistance to

indentation. This is a quick and non-destructive way to verify that the material has been

properly heat-treated and processed to achieve the desired strength.[8]

3. Corrosion Resistance Testing:

Methodology: While the ASTM F594 standard is for stainless steel nuts intended for general

corrosion resistance, specific applications may require additional testing to verify

performance in particular environments. Such tests are typically agreed upon between the

manufacturer and the purchaser as supplementary requirements.

Logical Relationships and Workflows
While signaling pathways are not relevant to this topic, a logical workflow for selecting an

appropriate ASTM F594 nut can be visualized. The following diagram illustrates the decision-

making process based on application requirements.
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Start: Define Application Requirements

Assess Environmental Conditions
(e.g., chemical exposure, temperature)

Determine Mechanical Loading
(e.g., proof load, hardness)Select Alloy Group based on Corrosion Resistance

Select Condition (CW, A, AF) based on Strength Requirements

Specify ASTM F594 Nut
(Alloy Group and Condition)

End: Procurement

Click to download full resolution via product page

Caption: Workflow for selecting an appropriate ASTM F594 nut.

The following diagram illustrates the hierarchical classification of the different alloy groups

within the ASTM F594 specification.
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ASTM F594 Stainless Steel Nuts
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Group 1 (e.g., 304, 305) Group 2 (e.g., 316) Group 3 (e.g., 321, 347) Group 4 (e.g., 430) Group 5 (e.g., 410) Group 6 (e.g., 431) Group 7 (e.g., 630)
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Caption: Classification of Alloy Groups in ASTM F594.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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